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Compound of Interest

Compound Name: Tetradecane

Cat. No.: B157292

n-Tetradecane is a colorless, flammable liquid at standard conditions.[1] Its thermodynamic
behavior is crucial for various applications, including its use as a component in transportation
fuels and as a phase-change material for thermal energy storage.[2][3]

General and Physical Properties

The fundamental physical and chemical identifiers for n-tetradecane are summarized below.

Property Value Source
Chemical Formula Ci4Hso0 [4][5]
Molecular Weight 198.39 g/mol [4115]
CAS Registry Number 629-59-4 [4]
Appearance Colorless Liquid [1]
Density (at 25°C) 762.8 kg/m 3 [6]
Viscosity (at 25°C) 2.13 mPa-s [1]

Phase Transition Data

The temperatures and pressures at which n-tetradecane undergoes phase changes are critical
for many applications.
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Property Value Unit Source

Normal Melting Point

5.86 °C °C
(Tfus)
279.01 K
Normal Boiling Point
_ 253.5 °C [4]
(Tboil)
526.65 K [4]
Triple Point
. 279.01 K [5]
Temperature (Ttriple)
Critical Temperature
693 +3 K [4]
(Te)
Critical Pressure (Pc) 16+2 bar [4]
Critical Density (pc) 232 kg/m 3 [7]

Enthalpy and Entropy Data

Enthalpy (AH) and entropy (AS) are fundamental thermodynamic quantities that describe the
energy and disorder of a system. The standard state is typically 298.15 K (25 °C) and 1 bar.
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Property Value Unit Phase Source
Standard
Enthalpy of -348.4+1.6 kJ/mol Gas [8]

Formation (AfH°®)

-419.6+1.5 kJ/mol Liquid [8]
Standard
Enthalpy of
) -93935+1.6 kJ/mol Gas [8]

Combustion
(AcH?)
-9322.3+1.5 kJ/mol Liquid [8]
Enthalpy of . I

) 45.07 kJ/mol Solid to Liquid [9]
Fusion (AfusH)
Enthalpy of
Vaporization 71.3 kJ/mol Liquid to Gas [1][10]

(AvapH at 25°C)

Standard Molar

667.6 +1.3 J/(mol-K) Gas [8]
Entropy (S°)
496.1+1.1 J/(mol-K) Liquid [8]
Heat Capacity

Heat capacity (Cp) measures the amount of heat required to raise the temperature of a
substance by a certain amount at constant pressure.
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. Temperatur
Property Value Unit Phase Source
e (K)
Constant
Pressure
311.21 J/(mol-K) Gas 298.15 [5]
Heat
Capacity (Cp)
436.4 J/(mol-K) Liquid 298.15 [11]
440.07 J/(mol-K) Liquid 300 [8]
525.43 J/(mol-K) Liquid 400 [9]

Experimental Protocols for Thermodynamic Data
Determination

The accurate determination of thermodynamic properties relies on precise experimental
techniques. The primary methods used for hydrocarbons like n-tetradecane include
calorimetry and spectroscopy.

Calorimetry

Calorimetry directly measures heat changes associated with physical and chemical processes.
[12] It is a cornerstone for obtaining data on heat capacity and enthalpies of transition and
reaction.[13]

a) Differential Scanning Calorimetry (DSC)

» Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature.[14] This technique is highly effective for determining phase
transition temperatures (melting, crystallization) and heat capacities.[15]

» Methodology for Melting Point and Enthalpy of Fusion:

o Asmall, precisely weighed sample of n-tetradecane (typically a few milligrams) is
hermetically sealed in a sample pan (e.g., aluminum). An empty, sealed pan is used as a
reference.
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o The sample and reference pans are placed in the DSC instrument.

o Atemperature program is initiated, typically involving cooling the sample to below its
expected melting point, followed by a controlled heating ramp (e.g., 5-10 K/min).

o The instrument records the differential heat flow. An endothermic peak is observed as the
sample melts.

o The onset temperature of the peak is typically taken as the melting point.[15] The area
under the peak is integrated to calculate the enthalpy of fusion (AfusH).[3]

o The instrument is calibrated using certified standards (e.g., indium) with known melting
points and enthalpies of fusion.

b) Bomb Calorimetry

» Principle: This technique is used to determine the enthalpy of combustion (AcH®). A sample
is ignited in a constant-volume container (the "bomb") filled with excess pure oxygen. The
heat released by the combustion is absorbed by a surrounding water bath, and the
temperature change of the water is measured.

» Methodology for Enthalpy of Combustion:
o Aweighed liquid sample of n-tetradecane is placed in a crucible inside the bomb.

o The bomb is sealed, purged of air, and pressurized with a known excess of pure oxygen
(e.g., 30 atm).

o The bomb is submerged in a precisely measured quantity of water in an insulated
container (the calorimeter).

o The initial temperature of the water is recorded.
o The sample is ignited via an electrical fuse.

o The temperature of the water is monitored until it reaches a maximum and begins to cool.
The maximum temperature rise is recorded.
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o The heat capacity of the calorimeter (the "calorimeter constant") is determined separately
by combusting a standard substance with a known heat of combustion (e.g., benzoic
acid).

o The enthalpy of combustion is calculated from the temperature rise, the calorimeter
constant, and corrections for factors like fuse wire combustion and acid formation.

Spectroscopic Methods

Spectroscopic techniques can be used to indirectly determine thermodynamic properties by
monitoring changes in spectral features that are proportional to the extent of a process.[16]

o Principle: While not a primary method for properties like heat capacity, spectroscopy is
valuable for studying equilibria.[17] By measuring how a spectral property (e.g., absorbance)
changes with temperature, one can derive thermodynamic quantities like enthalpy (AH) and
entropy (AS) for a given equilibrium process using the van 't Hoff equation.[18][19]

» Methodology (General Approach for Equilibria):

o ldentify a spectroscopic feature (e.g., an absorption band in IR or UV-Vis) that changes
predictably with the state of the system (e.g., concentration of a species in equilibrium).

o Prepare a sample of n-tetradecane under controlled conditions (concentration, pressure).
o Place the sample in a temperature-controlled cell within a spectrometer.
o Record spectra at a series of different, precisely controlled temperatures.

o Analyze the spectral changes to determine the equilibrium constant (K) at each
temperature.

o Plot In(K) versus 1/T (a van 't Hoff plot). The slope of this plot is equal to -AH°/R, and the
y-intercept is equal to AS°/R, where R is the gas constant.

Visualizations

Diagrams created using the DOT language provide clear visual representations of workflows
and conceptual relationships.
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Logical Workflow for Thermodynamic Property
Determination

This diagram illustrates the logical flow from sample selection to final data analysis for
determining the key thermodynamic properties of a substance like n-tetradecane.

Click to download full resolution via product page

Caption: Logical workflow for determining thermodynamic properties.

Experimental Workflow for DSC Measurement

This diagram details the specific steps involved in performing a Differential Scanning
Calorimetry (DSC) experiment to measure the melting point and enthalpy of fusion.
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1. Prepare Sample & Reference
(Weigh & Seal in Pans)

2. Load Pans into DSC Cell

3. Set Temperature Program
(Cool -> Isothermal -> Heat)

4. Run Experiment
(Record Heat Flow vs. T)

5. Analyze Thermogram
(Identify Peak, Integrate Area)

6. Calculate T_fus & AH_fus

Click to download full resolution via product page

Caption: Experimental workflow for a DSC measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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